Cas no 2077236-65-6 (rac-1,2-Diaminodiamantane)

Technical Introduction: rac-1,2-Diaminodiamantane rac-1,2-Diaminodiamantane is a rigid, diamondoid diamine featuring a diamantane core with two amino groups at the 1- and 2-positions. Its highly symmetrical and sterically constrained structure imparts exceptional thermal and chemical stability, making it valuable in high-performance polymer synthesis, catalysis, and materials science. The diamantane scaffold enhances rigidity, while the primary amino groups enable versatile functionalization, facilitating applications in crosslinking agents, ligands for metal complexes, and building blocks for advanced frameworks. Its unique geometry also supports studies in molecular recognition and supramolecular chemistry. The racemic form provides flexibility in synthetic routes, ensuring broad utility in research and industrial applications.

rac-1,2-Diaminodiamantane structure

Product Name:rac-1,2-Diaminodiamantane

CAS No:2077236-65-6

MF:C₁₄H₂₂N₂

MW:218.337883472443

CID:5154215

Update Time:2026-03-03

rac-1,2-Diaminodiamantane Chemical and Physical Properties

Names and Identifiers

- rac-1,2-Diaminodiamantane
- (1R,2R)-1,2-Diaminodiamantane
- (1S,2S)-1,2-Diaminodiamantane
- J3.637.390C
- Pentacyclo[7.3.1.14,12.02,7.06,11]tetradecane-1,2-diamine
- Inchi： 1S/C14H22N2/c15-13-5-7-1-9-10-2-8(4-11(9)13)6-14(13,16)12(10)3-7/h7-12H,1-6,15-16H2
- InChI Key： KCBBDKCJTHNOIM-UHFFFAOYSA-N
- SMILES： NC12CC3CC4C5CC(CC14)CC2(C5C3)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 345
XLogP3: 1
Topological Polar Surface Area: 52

rac-1,2-Diaminodiamantane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB556463-100 mg	(1S,2S)-1,2-Diaminodiamantane; .	2077236-65-6	100MG	€248.00	2023-07-10
abcr	AB556463-250 mg	(1S,2S)-1,2-Diaminodiamantane; .	2077236-65-6	250MG	€539.00	2023-07-10
abcr	AB556463-100mg	(1S,2S)-1,2-Diaminodiamantane; .	2077236-65-6	100mg	€248.00	2025-02-18
abcr	AB556463-250mg	(1S,2S)-1,2-Diaminodiamantane; .	2077236-65-6	250mg	€539.00	2025-02-18

rac-1,2-Diaminodiamantane Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-1,2-Diaminodiamantane

Comprehensive Overview of rac-1,2-Diaminodiamantane (CAS No. 2077236-65-6): Properties, Applications, and Research Insights

rac-1,2-Diaminodiamantane (CAS No. 2077236-65-6) is a highly specialized diamantane derivative that has garnered significant attention in organic synthesis, material science, and pharmaceutical research. This compound, characterized by its unique diamondoid structure, offers exceptional thermal stability and chemical versatility, making it a valuable building block for advanced applications. Researchers and industries are increasingly exploring its potential in catalysis, nanotechnology, and drug development, aligning with current trends in sustainable chemistry and high-performance materials.

The diamantane core of rac-1,2-Diaminodiamantane contributes to its remarkable rigidity and low conformational flexibility, properties that are highly sought after in molecular engineering. These attributes enable its use in designing supramolecular architectures and metal-organic frameworks (MOFs), which are pivotal in gas storage, separation technologies, and sensor development. Recent studies highlight its role in creating bioactive compounds, particularly in modulating enzyme interactions and receptor binding, addressing growing demand for targeted therapeutics.

In the context of green chemistry, rac-1,2-Diaminodiamantane stands out due to its potential as a ligand precursor for homogeneous catalysis. Its ability to stabilize transition metals while maintaining reactivity aligns with the push for energy-efficient processes and reduced waste generation. This resonates with frequently searched topics like "sustainable catalysts" and "eco-friendly synthesis," reflecting industry shifts toward circular economy principles.

From a structural perspective, the compound’s chiral centers (racemic form) open avenues for stereoselective synthesis, a critical focus area in pharmaceutical manufacturing. Its compatibility with click chemistry and bioconjugation techniques further enhances its utility in proteomics and diagnostic tool development. These applications answer common queries such as "diamondoids in medicine" and "nanomaterials for diagnostics," which dominate academic and industrial search trends.

Ongoing research explores rac-1,2-Diaminodiamantane’s role in advanced coatings and composite materials, where its high thermal resistance and mechanical strength are leveraged for aerospace and electronics applications. This aligns with rising interest in "next-gen materials" and "high-temperature stabilizers," addressing challenges in miniaturization and durability.

In summary, rac-1,2-Diaminodiamantane (CAS No. 2077236-65-6) exemplifies the convergence of fundamental research and applied innovation. Its multifaceted properties cater to evolving demands across chemistry, materials science, and biotechnology, positioning it as a compound of enduring relevance in scientific and industrial communities.